![molecular formula C9H7FS B097868 5-Fluoro-3-methylbenzo[b]thiophene CAS No. 17514-63-5](/img/structure/B97868.png)
5-Fluoro-3-methylbenzo[b]thiophene
Overview
Description
5-Fluoro-3-methylbenzo[b]thiophene is a useful research compound. Its molecular formula is C9H7FS and its molecular weight is 166.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterisation
- 5-Fluoro-3-methylbenzo[b]thiophene has been synthesized through cyclisation processes and has been explored for its properties in the context of pharmacologically active benzo[b]thiophen derivatives (Chapman, Clarke, & Sawhney, 1968).
- It has been used in the synthesis of novel substituted benzo[c]thiophenes and polybenzo[c]thiophenes, highlighting its role in creating materials with potential applications in electronics and conducting polymers (King & Higgins, 1995).
Chemical Reactions and Properties
- Research has investigated the "abnormal" bromination reaction selectivity of derivatives of this compound, providing insights into the unique electronic structures and reaction mechanisms of such compounds (Wu, Pang, Tan, & Meng, 2013).
- Studies have also focused on controlling the n- and p-doping potentials in substituted poly(benzo[c]thiophenes), where derivatives of this compound play a crucial role (King & Higgins, 1994).
Applications in Drug Development
- Some derivatives of this compound have been synthesized with the aim of creating dual antidepressant drugs, demonstrating the compound's relevance in medicinal chemistry (Orus et al., 2002).
- It has also been utilized in the synthesis of compounds with potential anti-lung cancer activity, showcasing its application in oncology research (Zhou et al., 2020).
Novel Synthesis Methods
- Innovative synthesis methods involving this compound derivatives have been developed, contributing to the broader field of synthetic chemistry and heterocyclic compounds (Kobayashi, Horiuchi, Fukamachi, & Konishi, 2009).
Safety and Hazards
Properties
IUPAC Name |
5-fluoro-3-methyl-1-benzothiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FS/c1-6-5-11-9-3-2-7(10)4-8(6)9/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARYSXQXKEJNADL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC2=C1C=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70344428 |
Source
|
| Record name | 5-fluoro-3-methylbenzo[b]thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70344428 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
17514-63-5 |
Source
|
| Record name | 5-fluoro-3-methylbenzo[b]thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70344428 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Fluoro-3-methyl-benzo[b]thiophene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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